Cas no 1216036-36-0 (2-Ethyl-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid)

• Product Name: 2-Ethyl-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid
• CAS No: 1216036-36-0
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 5250036
• Update Time: 2025-05-19

2-Ethyl-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid

• Inchi： 1S/C11H12N2O2/c1-3-8-10(11(14)15)13-6-7(2)4-5-9(13)12-8/h4-6H,3H2,1-2H3,(H,14,15)
• InChI Key： LITRNTVHFXIABZ-UHFFFAOYSA-N
• SMILES： C12=NC(CC)=C(C(O)=O)N1C=C(C)C=C2

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: -0.51±0.41(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2-Ethyl-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid

Comprehensive Overview of 2-Ethyl-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 1216036-36-0)

2-Ethyl-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid (CAS No. 1216036-36-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, often associated with bioactivity and therapeutic potential. This compound, featuring an ethyl and methyl substitution pattern, is particularly notable for its role as an intermediate in the synthesis of more complex molecules.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged, driven by their applications in drug discovery and material science. Researchers are increasingly exploring the pharmacological properties of such compounds, especially their potential as kinase inhibitors or antimicrobial agents. The carboxylic acid functional group in this molecule further enhances its versatility, enabling facile derivatization for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, CAS No. 1216036-36-0 serves as a valuable building block. Its 2-ethyl-6-methyl substitution pattern offers steric and electronic modulation, which can influence the reactivity and binding affinity of downstream products. This aligns with the growing trend in fragment-based drug design, where small, well-characterized molecules like this are used to construct larger, more potent therapeutics.

Environmental and green chemistry considerations are also relevant when discussing this compound. With the pharmaceutical industry under pressure to adopt sustainable practices, the efficient synthesis and purification of intermediates like 2-Ethyl-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid are critical. Recent advancements in catalytic methods and flow chemistry have improved the scalability and reduced the ecological footprint of producing such heterocycles.

Analytical characterization of this compound typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the identity and quality of the material, which is essential for regulatory compliance in pharmaceutical applications. The compound’s stability under various conditions (e.g., pH, temperature) is another area of interest, particularly for formulators developing drug delivery systems.

Market trends indicate a rising interest in custom synthesis and contract research services for specialized intermediates like CAS No. 1216036-36-0. Companies are leveraging computational chemistry tools to predict the properties of such molecules before synthesis, reducing time and costs. This approach aligns with the broader adoption of AI-driven drug discovery, where data analytics and machine learning optimize molecular design.

In summary, 2-Ethyl-6-methylimidazo[1,2-a]pyridine-3-carboxylic acid represents a compelling case study in modern chemical research. Its structural features, synthetic utility, and potential applications make it a subject of ongoing investigation across multiple disciplines. As the scientific community continues to explore heterocyclic chemistry, compounds like this will remain at the forefront of innovation in both academia and industry.